Cas no 1256784-30-1 (5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-5-phenyl-)

• Product Name: 5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-5-phenyl-
• CAS No: 1256784-30-1
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• CID: 2143835
• Update Time: 2023-11-19

5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• CID 87167626
• 5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-5-phenyl-

• Inchi： 1S/C13H11ClN2/c14-13-12-10(9-4-2-1-3-5-9)6-7-11(12)15-8-16-13/h1-5,8,10H,6-7H2
• InChI Key： AVUAOTDDDJMKHM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC2C2C=CC=CC=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 349.6±42.0 °C(Predicted)
• pka: 0.77±0.40(Predicted)